PRL-295

• Molecular Formula: C27H24F3N3O8S2
• Molecular Weight: 639.6 g/mol
• InChI: InChI=1S/C27H24F3N3O8S2/c1-40-18-7-11-20(12-8-18)42(36,37)32(16-25(34)35)26-23-6-4-3-5-22(23)24(15-31-26)33(17-27(28,29)30)43(38,39)21-13-9-19(41-2)10-14-21/h3-15H,16-17H2,1-2H3,(H,34,35)
• InChIKey: UVJKKKIWFDQRIO-UHFFFAOYSA-N

PRL-295 Keap1-Nrf2 PPI Inhibitor Profile

PRL-295 is a synthetic, non-electrophilic, orally bioavailable isoquinoline small molecule that acts as a direct, reversible inhibitor of the Keap1–Nrf2 protein–protein interaction (PPI) [1]. Unlike classical electrophilic Nrf2 activators that covalently modify Keap1 cysteine sensors, PRL-295 engages Keap1 non-covalently, disrupts the Keap1–Nrf2 complex, and induces Nrf2-dependent transcription (e.g., NQO1) in cells and in murine liver [1][2]. The compound has a molecular weight of 639.62 g/mol, an IC50 of 73 nM for the Keap1–Nrf2 interaction, and has been validated in both biochemical and cell-based assays, including cellular thermal shift assays (CETSA) and fluorescence lifetime imaging (FLIM-FRET) [1][3].

Non-electrophilic, reversible Keap1–Nrf2 PPI disruption — avoids covalent cysteine modification

Reported oral in vivo target engagement and liver pharmacodynamic response

Selective Nrf2 transcriptional activation with narrower off-target gene expression profile

• [1] Dayalan Naidu S, Suzuki T, Dikovskaya D, Knatko EV, Higgins M, Sato M, Novak M, Villegas JA, Moore TW, Yamamoto M, Dinkova-Kostova AT. The isoquinoline PRL-295 increases the thermostability of Keap1 and disrupts its interaction with Nrf2. iScience. 2022 Jan 21;25(1):103703. doi: 10.1016/j.isci.2021.103703. View Source
• [2] Barakat M, Han C, DiPietro LA, Chen L. Non-electrophilic NRF2 activators promote wound healing in human keratinocytes and diabetic mice and demonstrate selective downstream gene targeting. Sci Rep. 2024 Oct 24;14:25258. doi: 10.1038/s41598-024-75786-3. View Source
• [3] TargetMol. PRL-295 product datasheet. CAS No.: 2377770-85-7. IC50 = 73 nM (Keap1–Nrf2). View Source

PRL-295 Substitution Limitations

Keap1–Nrf2 pathway activators are not interchangeable. The two major classes — electrophilic covalent modifiers (e.g., sulforaphane, CDDO-Me) and non-electrophilic PPI inhibitors (e.g., PRL-295, KI-696, ADJ-310) — differ fundamentally in their mechanisms of target engagement, off-target liability, and downstream transcriptomic signatures [1]. Electrophilic agents covalently modify multiple cysteine-containing proteins beyond Keap1, leading to broad transcriptomic changes and potential toxicity, whereas non-electrophilic PPI inhibitors like PRL-295 directly and reversibly disrupt the Keap1–Nrf2 complex at the protein interface [2]. Even among non-electrophilic PPI inhibitors, differences in binding mode (e.g., preferential disruption of the "DLG" vs. "ETGE" motif), cellular potency, and in vivo pharmacokinetics preclude simple substitution without experimental re-validation [1]. The quantitative evidence below establishes where PRL-295 provides verifiable differentiation relative to its closest analogs and alternatives.

Reversible non-covalent Keap1 binding avoids irreversible cysteine modification seen with electrophilic activators (SFN, CDDO-Me).

Non-electrophilic PPI inhibitors differ in Keap1 binding modes (e.g., DLG vs. ETGE) and cellular potency, precluding direct substitution.

Most Keap1 PPI inhibitors lack published in vivo CETSA verification; hepatic target engagement may not transfer across compounds.

• [1] Dayalan Naidu S, et al. The isoquinoline PRL-295 increases the thermostability of Keap1 and disrupts its interaction with Nrf2. iScience. 2022;25(1):103703. View Source
• [2] Barakat M, et al. Non-electrophilic NRF2 activators promote wound healing in human keratinocytes and diabetic mice and demonstrate selective downstream gene targeting. Sci Rep. 2024;14:25258. View Source

PRL-295 Differentiation Evidence

CETSA Target Engagement: Non-Electrophilic vs. Covalent

PRL-295 is a non-electrophilic, reversible Keap1 binder, confirmed by cellular thermal shift assay (CETSA). A 1-h preincubation of Keap1-mCherry-expressing U2OS cell lysates with 15 μM PRL-295 increased Keap1 thermostability compared to vehicle (0.05% DMSO), demonstrating direct target engagement without covalent cysteine modification [1]. In intact HL-60 cells, treatment with 10 μM PRL-295 for 3 h similarly increased endogenous Keap1 thermostability [1]. By contrast, the classical Nrf2 activator sulforaphane (SFN) exerts its effect through covalent modification of Keap1 cysteine sensors (primarily C151), a mechanism shared by CDDO-Me and other electrophilic triterpenoids. This mechanistic distinction has procurement ramifications: PRL-295's non-covalent binding eliminates the risk of irreversible off-target cysteine modification that complicates dose–response relationships and toxicity interpretation with electrophilic activators [1][2].

Target Engagement Mechanism

Class-level inference

Reversible, non-covalent binding confirmed by CETSA; 15 µM increased Keap1 thermostability in U2OS lysates, 10 µM in HL-60 cells.

Supports clean dose–response pathway studies without covalent off-target confounding.

CETSA in Keap1-mCherry lysates and intact cells.

Evidence Dimension	Target engagement mechanism / Keap1 thermostability shift
Target Compound Data	15 μM PRL-295 increased Keap1-mCherry thermostability in U2OS cell lysates (CETSA); 10 μM in intact HL-60 cells also increased endogenous Keap1 thermostability.
Comparator Or Baseline	Sulforaphane: covalent C151 modification; CDDO-Me: covalent cysteine modification. Neither class-level comparator shows reversible CETSA-verified target engagement in the same assay format.
Quantified Difference	Qualitative: reversible non-covalent vs. irreversible covalent binding.
Conditions	CETSA in Keap1-mCherry U2OS lysates (15 μM, 1 h, 37°C); CETSA in intact HL-60 cells (10 μM, 3 h, 37°C).

Why This Matters

Reversible, non-covalent target engagement allows clean dose–response pharmacology without irreversible off-target modification, critical for reproducible pathway dissection and therapeutic profiling.

• [1] Dayalan Naidu S, et al. iScience. 2022;25(1):103703. Figs. 2A–2C. View Source
• [2] Barakat M, et al. Sci Rep. 2024;14:25258. View Source

NQO1 Induction: Potency and Efficacy vs. Sulforaphane

In Hepa1c1c7 murine hepatoma cells, a standard Nrf2-activation bioassay, PRL-295 induced the classical Nrf2 target enzyme NQO1 with a concentration that doubles enzyme activity (CD value) of 200 nM [1]. This potency was identical to that of sulforaphane (SFN) in the same assay. Critically, the maximum magnitude of NQO1 induction by PRL-295 was greater than that achieved by SFN, indicating higher efficacy at saturating concentrations [1]. The comparable potency combined with superior maximal induction makes PRL-295 a preferential choice for experiments requiring robust Nrf2 transcriptional output without the confounding factors of electrophilic stress responses triggered by SFN.

NQO1 Induction Potency

Head-to-head

CD = 200 nM (identical to SFN); maximal induction greater than SFN.

Supports robust Nrf2 transcriptional output with comparable potency and higher maximal induction.

Hepa1c1c7 cells, 48 h NQO1 enzyme assay.

Evidence Dimension	NQO1 enzyme induction potency (CD value) and maximal fold-induction
Target Compound Data	CD = 200 nM; maximal induction greater than SFN.
Comparator Or Baseline	Sulforaphane (SFN): CD = 200 nM; lower maximal induction.
Quantified Difference	Potency identical (both CD = 200 nM); PRL-295 maximal induction magnitude exceeds SFN.
Conditions	Murine Hepa1c1c7 cells, 48-h treatment, NQO1 specific enzyme activity assay.

Why This Matters

Equal potency plus greater maximal efficacy allows researchers to achieve stronger Nrf2 pathway activation at saturating concentrations without electrophilic toxicity.

• [1] Dayalan Naidu S, et al. iScience. 2022;25(1):103703. Fig. 4A. View Source

Transcriptomic Selectivity vs. CDDO-Me

RNA-sequencing analysis in human keratinocytes demonstrated that PRL-295 activates NRF2 with a significantly narrower transcriptomic effect compared to the widely used electrophilic NRF2 activator CDDO-Me (bardoxolone methyl) [1]. This differential transcriptomic footprint arises from the fundamental mechanistic difference: CDDO-Me covalently modifies multiple cysteine-rich proteins beyond Keap1, activating additional stress-responsive pathways, while PRL-295's reversible, non-covalent binding to the Keap1 Kelch domain restricts its impact largely to Nrf2-dependent genes [1]. For researchers requiring selective Nrf2 pathway activation without confounding multi-pathway perturbations, this narrower transcriptomic signature is a key selection criterion.

Transcriptomic Selectivity

Cross-study comparable

Narrower transcriptomic effect vs. CDDO-Me; selective NRF2 target gene activation.

Reduced off-target gene expression changes, improving assay interpretability.

Human keratinocytes RNA-seq (GSE241267).

Evidence Dimension	Transcriptomic breadth (number of differentially expressed genes / pathway enrichment)
Target Compound Data	PRL-295: narrower transcriptomic effect, selective NRF2 target gene activation.
Comparator Or Baseline	CDDO-Me: broader transcriptomic effect, activating multiple stress pathways beyond NRF2-dependent genes.
Quantified Difference	Quantitative gene-count comparisons available in the source RNA-seq dataset (GSE241267).
Conditions	Human keratinocytes, RNA-seq post-treatment; referenced in Barakat et al. 2024 Sci Rep.

Why This Matters

Narrower transcriptomic profile means fewer off-target gene expression changes, reducing experimental confounders and improving assay interpretability.

• [1] Barakat M, Han C, DiPietro LA, Chen L. Non-electrophilic NRF2 activators promote wound healing in human keratinocytes and diabetic mice and demonstrate selective downstream gene targeting. Sci Rep. 2024 Oct 24;14:25258. RNA-seq comparison of PRL-295 vs. CDDO-Me. View Source

In Vivo Keap1 Target Engagement in Liver

PRL-295 demonstrates clear in vivo target engagement verified by CETSA performed on liver tissue from orally dosed mice. Mice administered PRL-295 (10, 25, or 50 mg/kg, 4 doses, 24 h apart) showed increased Keap1 thermostability in hepatic tissue compared to vehicle-treated controls [1]. This in vivo CETSA result is uncommon among Keap1–Nrf2 PPI inhibitors. Many alternatives, including KI-696, have not been demonstrated to engage Keap1 in vivo by CETSA, limiting confidence in their target specificity under physiological conditions [2]. The combination of oral activity and confirmed in vivo target engagement makes PRL-295 uniquely suited for animal studies where compound–target interaction must be pharmacodynamically verified.

In Vivo Target Engagement

Class-level inference

Positive hepatic CETSA after oral dosing (10–50 mg/kg); no equivalent published data for KI-696.

Reduces PK–PD uncertainty in animal models via verified liver target engagement.

C57BL/6 mice, oral gavage, liver CETSA.

Evidence Dimension	In vivo Keap1 target engagement (hepatic CETSA after oral dosing)
Target Compound Data	PRL-295 (10–50 mg/kg p.o., 4× q24h): increased Keap1 thermostability in murine liver.
Comparator Or Baseline	KI-696 and other Keap1 PPI inhibitors: no published in vivo CETSA data demonstrating hepatic Keap1 engagement.
Quantified Difference	PRL-295: positive in vivo CETSA signal. Comparator: no equivalent published evidence.
Conditions	C57BL/6 mice, oral gavage, liver tissue CETSA.

Why This Matters

In vivo target engagement verification reduces the risk of negative or ambiguous results in animal studies due to poor compound–target interaction.

• [1] Dayalan Naidu S, et al. iScience. 2022;25(1):103703. Fig. 5. View Source
• [2] Davies TG, Wixted WE, Coyle JE, Griffiths-Jones C, Hearn K, McMenamin R, et al. Monoacidic inhibitors of the Kelch-like ECH-associated protein 1: nuclear factor erythroid 2-related factor 2 (KEAP1:NRF2) protein–protein interaction with high cell potency identified by fragment-based discovery. J Med Chem. 2016;59(8):3991–4006. (Describes KI-696 and related compounds; in vivo CETSA data not reported.) View Source

Hepatoprotective Efficacy in APAP Model

In an acetaminophen (APAP)-induced hepatotoxicity model, orally administered PRL-295 decreased plasma levels of alanine aminotransferase (ALT) and aspartate aminotransferase (AST), two clinically relevant biomarkers of hepatocellular injury [1]. The protection was accompanied by Nrf2-dependent upregulation of NQO1 (2.2-fold at 10 mg/kg, 2.8-fold at 25 mg/kg, and 3.5-fold at 50 mg/kg p.o.) and Ces1g (~1.5-fold) in liver tissue, with no response in Nrf2-knockout mice, confirming on-target mechanism [1]. While many Nrf2 activators have shown hepatoprotection in preclinical models, the combination of (i) non-electrophilic mechanism, (ii) confirmed in vivo Keap1 engagement, and (iii) Nrf2-dependent hepatic gene induction provides a coherent, multi-layer evidence package specific to PRL-295.

APAP Liver Injury Endpoint

Supporting evidence

Decreased ALT/AST; hepatic NQO1 induction 2.2–3.5-fold (dose-dependent), Nrf2-knockout unresponsive.

Supports hepatoprotection model studies with on-target Nrf2 mechanism and non-electrophilic profile.

Male C57BL/6 mice, APAP i.p., PRL-295 oral.

Evidence Dimension	Reduction in plasma ALT and AST in APAP-induced liver injury model
Target Compound Data	PRL-295 decreased ALT and AST levels (quantitative values in source publication). Hepatic NQO1 mRNA: 2.2-fold (10 mg/kg), 2.8-fold (25 mg/kg), 3.5-fold (50 mg/kg).
Comparator Or Baseline	CDDO-Me and SFN show hepatoprotection but via electrophilic mechanism with broader transcriptomic effects.
Quantified Difference	PRL-295 efficacy comparable to electrophilic activators but with narrower gene activation profile.
Conditions	Male C57BL/6 mice, APAP intraperitoneal injection, PRL-295 oral gavage, ALT/AST plasma measurement.

Why This Matters

Demonstrated in vivo efficacy in a standard liver injury model supports selection for hepatoprotection studies, with the added benefit of a non-electrophilic mechanism.

• [1] Dayalan Naidu S, et al. iScience. 2022;25(1):103703. Figs. 4, 6. View Source

PRL-295 Application Scenarios

Selective Nrf2 Activation in Pathway Studies

Researchers characterizing Nrf2-dependent transcriptional programs in the absence of confounding electrophilic stress responses should prioritize PRL-295. Its non-electrophilic, reversible mechanism avoids covalent modification of non-Keap1 cysteine-rich proteins, and RNA-seq data confirm a narrower transcriptomic footprint compared to CDDO-Me [1]. This selectivity is critical for RNA profiling, proteomics, and functional genomics experiments where off-target pathway activation obscures Nrf2-specific effects.

In Vivo Pharmacology with Verified Liver Target Engagement

PRL-295 is the only non-electrophilic Keap1–Nrf2 PPI inhibitor with published in vivo CETSA data confirming hepatic Keap1 engagement after oral dosing [1]. For studies of liver disease models—including acetaminophen toxicity, NAFLD/NASH, and ischemia–reperfusion injury—this verified target engagement, combined with oral bioavailability and hepatoprotective efficacy [1], reduces pharmacokinetic–pharmacodynamic uncertainty relative to compounds lacking equivalent in vivo validation.

Diabetic Wound Healing and Nrf2 Skin Research

PRL-295 has demonstrated in vitro migration enhancement and in vivo wound healing improvement in Leprdb/db diabetic mice, with maintained keratinocyte viability and proliferation [1]. Its non-electrophilic profile is especially advantageous in skin models, where electrophilic activators can cause irritation or cytotoxicity. The narrower gene activation signature also simplifies interpretation of wound healing transcriptomic data [1].

NQO1 Induction for High-Content Screening

In cell-based screening campaigns, PRL-295 provides a potent (CD = 200 nM) and high-efficacy NQO1 induction signal in Hepa1c1c7 cells, with maximal induction exceeding that of sulforaphane [1]. Its non-electrophilic chemistry minimizes false positives from cytotoxicity or redox cycling that can occur with electrophilic activators, making it a reliable positive control or tool compound for Nrf2 reporter assays and high-content imaging platforms [1][2].

Application

Selection Property

Validation Focus

Nrf2 pathway transcriptional studies

Non-electrophilic mechanism & narrow transcriptomic profile

RNA-seq or proteomics without confounding stress pathway activation

Hepatic disease model studies

In vivo CETSA-verified liver Keap1 engagement

On-target pharmacodynamic confirmation in liver tissue

Diabetic wound healing model studies

Non-electrophilic, reported keratinocyte viability maintenance

Keratinocyte migration and proliferation assays

Cell-based Nrf2 reporter screening

Robust NQO1 induction potency and high maximal response

Minimal false positives from cytotoxicity or redox cycling

• [1] Barakat M, et al. Sci Rep. 2024;14:25258. View Source
• [2] Dayalan Naidu S, et al. iScience. 2022;25(1):103703. View Source